Carbetapentane

• IUPAC Name: 2-[2-(diethylamino)ethoxy]ethyl 1-phenylcyclopentane-1-carboxylate
• InChI: InChI=1S/C20H31NO3/c1-3-21(4-2)14-15-23-16-17-24-19(22)20(12-8-9-13-20)18-10-6-5-7-11-18/h5-7,10-11H,3-4,8-9,12-17H2,1-2H3
• InChI Key: CFJMRBQWBDQYMK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOCCOC(=O)C1(CCCC1)C2=CC=CC=C2
• Molecular Formula: C20H31NO3
• DSSTOX Substance ID: DTXSID9022734
• Molecular Weight: 333.5 g/mol
• Boiling Point: 165-170 °C @ 0.01 MM OF HG
• Solubility: SOL IN ETHYL ALC /CITRATE/
• Mechanism of Action: While the mechanism of antitussive action of pentoxyverine is not fully understood, it is thought to be mediated via sigma-1 receptors expressed in the central nervous system. Pentoxyverine acts as an agonist at sigma receptors with the Ki of 75±28 nM, as demonstrated in a competitive binding assay. The function of sigma receptors on cough suppressant activities is unclear, however these receptors are highly expressed in the nucleus tractus solitarius (NTS) of the brainstem where the afferent fibres first synapse. NTS is located very close to the cough centre in the brainstem thus may function as a ‘gate' for the cough reflex and allow sigma-1 receptor agonists to modulate afferent activity prior to reaching the cough center. It is suggested that highly lipophilic sigma-1 agonists may penetrate the CNS following systemic administration. When administered as aerosols, sigma-1 receptor agonists may temporarily act in the periphery to modulate cough by acting activate sigma receptors expressed in the lungs. However there is limited evidence of peripheral localization of the sigma agonists following aerosol administration and the ruling out of systemic exposure. The local anesthesia action of pentoxyverine may occur through inhibition of voltage-gated Na(+) currents., NUMBER OF DRUGS ARE KNOWN TO REDUCE COUGH AS RESULT OF THEIR CENTRAL ACTIONS, ALTHOUGH EXACT MECHANISMS ARE STILL NOT ENTIRELY CLEAR. /NONOPIOID ANTITUSSIVES/
• CAS RN: 77-23-6
• Melting Point: 90-95

Description

Carbetapentane is a cough suppressant. It affects the signals in the brain that trigger the cough reflex. It is often used in combination with guaifenesin, an expectorant that helps loosen mucus congestion in your chest and throat, making it easier to cough out through your mouth. It is used to treat stuffy nose, cough, and chest congestion caused by the common cold or flu.

Synthesis Analysis

The process for preparing carbetapentane tannate involves heating carbetapentane to a temperature of about 80 to about 120° C and slowly adding tannic acid to the carbetapentane while agitating the reaction mixture. Preferably, no water or any other solvent or diluent is utilized in the process.

Molecular Structure Analysis

Carbetapentane has a molecular formula of C20H31NO3 and a molecular weight of 333.4650. The carbetapentane molecule contains a total of 56 bonds. There are 25 non-H bonds, 7 multiple bonds, 11 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 ester (aliphatic), 1 tertiary amine (aliphatic), and 1 ether (aliphatic).

Chemical Reactions Analysis

Carbetapentane is a non-opioid central acting antitussive with antimuscarinic, anticonvulsant, and local anesthetic properties. It acts on sigma-1 receptors, as well as kappa and mu-opioid receptors.

Physical And Chemical Properties Analysis

Carbetapentane is a well-known commercially available antihistamine. Its chemical name is 2-(diethylaminoethoxy)ethyl-1-phenyl-1-cyclopentanecarboxylate. Due to its insolubility in water, carbetapentane is typically available in the form of its citrate salt.

Scientific Research Applications

Antitussive Drug

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Mode of Action

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Pharmacokinetics

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Cutaneous Analgesia

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Systemic Toxicity

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Mechanism of Action

Carbetapentane acts as a cough suppressant by affecting the signals in the brain that trigger the cough reflex. It is often used in combination with guaifenesin, an expectorant that helps loosen mucus congestion in your chest and throat, making it easier to cough out through your mouth.

Safety and Hazards

Carbetapentane should be handled with personal protective equipment and face protection. It should be stored in a dry, cool, and well-ventilated place with containers kept tightly closed. Avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation. It is toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients.